Cas no 1806860-06-9 (5-Amino-3-phenylpyridine-2-acetonitrile)

• Product Name: 5-Amino-3-phenylpyridine-2-acetonitrile
• CAS No: 1806860-06-9
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 4900936
• Update Time: 2025-08-03

5-Amino-3-phenylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-phenylpyridine-2-acetonitrile

• Inchi： 1S/C13H11N3/c14-7-6-13-12(8-11(15)9-16-13)10-4-2-1-3-5-10/h1-5,8-9H,6,15H2
• InChI Key： RGIZRQLNJQLVLT-UHFFFAOYSA-N
• SMILES： N1C=C(C=C(C=1CC#N)C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-3-phenylpyridine-2-acetonitrile

5-Amino-3-phenylpyridine-2-acetonitrile: A Comprehensive Overview

5-Amino-3-phenylpyridine-2-acetonitrile (CAS No. 1806860-06-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an aromatic ring with amino and cyano functionalities. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The chemical structure of 5-amino-3-phenylpyridine-2-acetonitrile consists of a pyridine ring substituted with an amino group at position 5, a phenyl group at position 3, and a cyano group at position 2. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which can influence its reactivity and biological activity. Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules, particularly in the development of new drug candidates.

Synthesis and characterization of 5-amino-3-phenylpyridine-2-acetonitrile have been extensively explored in the scientific literature. Researchers have developed efficient methods to synthesize this compound using various starting materials and reaction conditions. For instance, one common approach involves the condensation of appropriate aromatic aldehydes with amino compounds in the presence of catalytic agents. The resulting product is then purified using chromatographic techniques to ensure high purity levels.

The biological activity of 5-amino-3-phenylpyridine-2-acetonitrile has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent inhibitory effects against certain enzymes, making it a promising candidate for the development of anti-inflammatory and anticancer agents. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for its application in targeted therapies.

In the field of materials science, 5-amino-3-phenylpyridine-2-acetonitrile has shown potential as a precursor for the synthesis of advanced materials such as conductive polymers and coordination polymers. Its ability to form stable complexes with metal ions has been leveraged to create materials with tailored electronic properties, which could find applications in sensors, batteries, and other electronic devices.

The toxicological profile of 5-amino-3-phenylpyridine-2-acetonitrile has also been investigated to ensure its safe handling and use in industrial settings. Research indicates that while the compound is generally non-toxic under normal conditions, precautions should be taken to minimize exposure during synthesis and processing.

Looking ahead, the continued exploration of 5-amino-3-phenylpyridine-2-acetonitrile is expected to yield further insights into its potential applications. Ongoing research is focused on optimizing its synthesis routes, enhancing its bioavailability for pharmaceutical applications, and exploring its role in green chemistry initiatives.